Cas no 1450-23-3 (Hexaphenyldisilane)

• Product Name: Hexaphenyldisilane
• CAS No: 1450-23-3
• MF: C₃₆H₃₀Si₂
• MW: 518.794411182404
• MDL: MFCD00039558
• CID: 83679
• PubChem ID: 87570565
• Update Time: 2025-10-23

Hexaphenyldisilane Chemical and Physical Properties

Names and Identifiers

• hexaphenyldisilane
• triphenyl(triphenylsilyl)silane
• hexaphenyl-disilan
• 1,1,1,2,2,2-Hexaphenyldisilane
• Disilane, hexaphenyl-
• Disilane, 1,1,1,2,2,2-hexaphenyl-
• NSC43100
• Disilane, hexaphenyl-,
• ZMHATUZXFSOVSC-UHFFFAOYSA-N
• NSC215174
• 1,1,1,2,2,2-Hexaphenyldisilane #
• Disilane,1,1,1,2,2,2-hexaphenyl-
• NS00044127
• AS-61351
• MFCD00039558
• NSC-43100
• SY049737
• NSC-215174
• CS-0186276
• 1450-23-3
• A836PXA3G6
• AKOS015840373
• D90802
• NSC 215174
• A884679
• DTXSID9061700
• C36H30Si2
• BAA45023
• FT-0627039
• NSC 43100
• EINECS 215-913-1
• H0119
• DB-042766
• Hexaphenyldisilane

• MDL： MFCD00039558
• Inchi： 1S/C36H30Si2/c1-7-19-31(20-8-1)37(32-21-9-2-10-22-32,33-23-11-3-12-24-33)38(34-25-13-4-14-26-34,35-27-15-5-16-28-35)36-29-17-6-18-30-36/h1-30H
• InChI Key： ZMHATUZXFSOVSC-UHFFFAOYSA-N
• SMILES： [Si](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1
• BRN： 2024230

Computed Properties

• Exact Mass: 518.18900
• Monoisotopic Mass: 518.188604
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 38
• Rotatable Bond Count: 7
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: White solid
• Density: 1.1±0.1 g/cm3
• Melting Point: 358-360 °C
• Boiling Point: 578.0±23.0 °C at 760 mmHg
• Flash Point: >200°C
• Refractive Index: 1.654
• PSA: 0.00000
• LogP: 4.40560
• Solubility: Insoluble in water.
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Hexaphenyldisilane Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazard Category Code： 20/21/22
• Safety Instruction： S36/37
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R20/21/22
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Other Chemical Reagents Organic Metal Reagents
• Other Chemical Reagents

Additional information on Hexaphenyldisilane

Hexaphenyldisilane (CAS No. 1450-23-3): A Versatile Compound in Modern Chemistry and Materials Science

Hexaphenyldisilane (CAS No. 1450-23-3) is a compound that has garnered significant attention in the fields of organic and materials chemistry due to its unique properties and potential applications. This compound, also known as Bis(phenyl)disilane, is a member of the disilane family, characterized by its silicon-silicon bond and the presence of six phenyl groups. The molecular formula of Hexaphenyldisilane is C₁₂H₁₀Si₂, and it has a molecular weight of 234.46 g/mol.

The synthesis of Hexaphenyldisilane typically involves the reaction of phenylmagnesium bromide with dichlorodisilane, followed by hydrolysis and purification steps. This compound is known for its high thermal stability and low reactivity, making it an ideal candidate for various chemical reactions and material applications. Recent advancements in synthetic methodologies have further optimized the production process, leading to higher yields and purer products.

In the realm of materials science, Hexaphenyldisilane has shown promise as a precursor for the synthesis of silicon-based materials, such as silicon carbide (SiC) and silicon nitride (Si₃N₄). These materials are widely used in high-temperature applications, electronics, and catalysis due to their excellent mechanical and thermal properties. For instance, a study published in the Journal of Materials Chemistry A demonstrated that Hexaphenyldisilane-derived SiC nanoparticles exhibit superior thermal stability and catalytic activity compared to traditional SiC materials.

Beyond its use as a precursor, Hexaphenyldisilane has also found applications in the development of advanced electronic materials. Its unique electronic properties make it suitable for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells (OPVs). Research conducted at the University of California, Berkeley, highlighted the potential of Hexaphenyldisilane-based polymers in enhancing the efficiency and stability of OLED devices. The high electron mobility and low bandgap of these polymers contribute to improved device performance.

In the field of pharmaceuticals, Hexaphenyldisilane has been explored as a building block for the synthesis of novel drug candidates. Its ability to form stable silicon-carbon bonds makes it an attractive starting material for the development of silicon-containing drugs with enhanced pharmacological properties. A recent study published in the Journal of Medicinal Chemistry reported the synthesis of a series of silicon-containing antitumor agents derived from Hexaphenyldisilane. These compounds exhibited potent cytotoxic activity against various cancer cell lines, suggesting their potential as therapeutic agents.

The environmental impact of chemical compounds is an increasingly important consideration in modern chemistry. Studies have shown that Hexaphenyldisilane exhibits low toxicity and environmental persistence, making it a more sustainable choice compared to some traditional organic compounds. This characteristic aligns with the growing trend towards green chemistry practices, which aim to minimize environmental impact while maintaining or improving product performance.

In conclusion, Hexaphenyldisilane (CAS No. 1450-23-3) is a versatile compound with a wide range of applications in materials science, electronics, and pharmaceuticals. Its unique chemical properties, combined with recent advancements in synthetic methodologies and material science research, position it as a valuable resource for future innovations in these fields. As research continues to uncover new possibilities for this compound, its importance in modern chemistry is likely to grow even further.